Cas no 80843-48-7 (3-oxo-6-(pyridin-4-yl)-2,3-dihydropyridazine-4-carboxylic acid)
3-oxo-6-(pyridin-4-yl)-2,3-dihydropyridazine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-3-oxo-6-(4-pyridinyl)-4-Pyridazinecarboxylic acid
- 3-hydroxy-6-(4-pyridyl)-pyridazine-4-carboxylic acid
- 3-oxo-6-(pyridin-4-yl)-2,3-dihydropyridazine-4-carboxylic acid
- EN300-6733611
- starbld0037827
- 3-hydroxy-6-(pyridin-4-yl)pyridazine-4-carboxylic acid
- 80843-48-7
- 3-oxo-6-pyridin-4-yl-2,3-dihydropyridazine-4-carboxylic acid
- SCHEMBL2950654
- AKOS022652371
- F1967-2835
- ZPHVQEVPJOFWMO-UHFFFAOYSA-N
- DB-294337
-
- Inchi: 1S/C10H7N3O3/c14-9-7(10(15)16)5-8(12-13-9)6-1-3-11-4-2-6/h1-5H,(H,13,14)(H,15,16)
- InChI Key: ZPHVQEVPJOFWMO-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)O)=CC(C2C=CN=CC=2)=NN1
Computed Properties
- Exact Mass: 217.04874109g/mol
- Monoisotopic Mass: 217.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 91.6Ų
3-oxo-6-(pyridin-4-yl)-2,3-dihydropyridazine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O234696-100mg |
3-oxo-6-(pyridin-4-yl)-2,3-dihydropyridazine-4-carboxylic acid |
80843-48-7 | 100mg |
$ 160.00 | 2022-06-03 | ||
| TRC | O234696-500mg |
3-oxo-6-(pyridin-4-yl)-2,3-dihydropyridazine-4-carboxylic acid |
80843-48-7 | 500mg |
$ 590.00 | 2022-06-03 | ||
| TRC | O234696-1g |
3-oxo-6-(pyridin-4-yl)-2,3-dihydropyridazine-4-carboxylic acid |
80843-48-7 | 1g |
$ 890.00 | 2022-06-03 | ||
| Enamine | EN300-6733611-0.05g |
3-hydroxy-6-(pyridin-4-yl)pyridazine-4-carboxylic acid |
80843-48-7 | 0.05g |
$707.0 | 2023-07-10 | ||
| Enamine | EN300-6733611-0.1g |
3-hydroxy-6-(pyridin-4-yl)pyridazine-4-carboxylic acid |
80843-48-7 | 0.1g |
$741.0 | 2023-07-10 | ||
| Enamine | EN300-6733611-0.25g |
3-hydroxy-6-(pyridin-4-yl)pyridazine-4-carboxylic acid |
80843-48-7 | 0.25g |
$774.0 | 2023-07-10 | ||
| Enamine | EN300-6733611-0.5g |
3-hydroxy-6-(pyridin-4-yl)pyridazine-4-carboxylic acid |
80843-48-7 | 0.5g |
$809.0 | 2023-07-10 | ||
| Enamine | EN300-6733611-1.0g |
3-hydroxy-6-(pyridin-4-yl)pyridazine-4-carboxylic acid |
80843-48-7 | 1.0g |
$842.0 | 2023-07-10 | ||
| Enamine | EN300-6733611-2.5g |
3-hydroxy-6-(pyridin-4-yl)pyridazine-4-carboxylic acid |
80843-48-7 | 2.5g |
$1650.0 | 2023-07-10 | ||
| Enamine | EN300-6733611-5.0g |
3-hydroxy-6-(pyridin-4-yl)pyridazine-4-carboxylic acid |
80843-48-7 | 5.0g |
$2443.0 | 2023-07-10 |
3-oxo-6-(pyridin-4-yl)-2,3-dihydropyridazine-4-carboxylic acid Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 3-oxo-6-(pyridin-4-yl)-2,3-dihydropyridazine-4-carboxylic acid
3-Oxo-6-(Pyridin-4-Yl)-2,3-Dihydropyridazine-4-Carboxylic Acid: A Comprehensive Overview
3-Oxo-6-(Pyridin-4-Yl)-2,3-Dihydropyridazine-4-Carboxylic Acid (CAS No. 80843-48-7) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its dihydropyridazine ring system, which is fused with a pyridine ring at the 6-position and features an oxo group at the 3-position. The carboxylic acid functionality at the 4-position further enhances its versatility in various chemical reactions and applications.
The synthesis of 3-Oxo-6-(Pyridin-4-Yl)-2,3-Dihydropyridazine-4-Carboxylic Acid involves a series of intricate organic transformations. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production, making this compound more accessible for industrial applications.
The structural uniqueness of this compound lies in its dihydropyridazine ring system, which exhibits interesting electronic properties due to the conjugation between the pyridine ring and the dihydropyridazine moiety. This conjugation imparts stability to the molecule and influences its reactivity in various chemical environments. The presence of the oxo group at the 3-position introduces additional functional diversity, enabling this compound to participate in a wide range of reactions such as nucleophilic additions, cyclizations, and condensations.
One of the most promising applications of 3-Oxo-6-(Pyridin-4-Yl)-2,3-Dihydropyridazine-4-Carboxylic Acid is in drug discovery. Recent research has highlighted its potential as a lead compound for developing novel therapeutic agents targeting various diseases. For example, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate enzyme activity has led to investigations into its potential as an inhibitor for key enzymes involved in disease pathways.
In the realm of materials science, this compound has shown promise as a building block for constructing advanced materials with tailored properties. Its ability to form stable coordination complexes with metal ions has been exploited in designing new catalysts for organic transformations. Furthermore, researchers have explored its use in constructing functional polymers and hybrid materials with applications in sensing, catalysis, and energy storage.
The latest advancements in computational chemistry have also contributed significantly to understanding the properties of 3-Oxo-6-(Pyridin-4-Yl)-2,3-Dihydropyridazine-4-Carboxylic Acid. High-throughput docking studies have provided insights into its binding affinities with various biological targets, aiding in rational drug design efforts. Additionally, density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity patterns at a molecular level.
Despite its immense potential, there are challenges associated with harnessing this compound's full capabilities. Issues such as scalability of synthesis methods and optimization of bioavailability remain areas requiring further investigation. Collaborative efforts between chemists, biologists, and material scientists are essential to overcoming these challenges and unlocking new opportunities for this versatile compound.
In conclusion, 3-Oxo-6-(Pyridin-4-Yl)-2,3-Dihydropyridazine-4-Carboxylic Acid (CAS No. 80843-48-7) stands as a testament to the ingenuity of modern chemistry. Its unique structure and diverse functional groups make it a valuable asset across multiple disciplines. As research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in advancing science and technology.
80843-48-7 (3-oxo-6-(pyridin-4-yl)-2,3-dihydropyridazine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)